Cas no 2086-86-4 (4-Hydroxybenzyl Isothiocyanate)
4-Hydroxybenzyl Isothiocyanate is a bioactive compound derived from glucosinolate hydrolysis, notable for its role in plant defense mechanisms and potential pharmacological applications. Its key advantages include high reactivity due to the isothiocyanate functional group, along with the phenolic hydroxyl group, which enhances its solubility and interaction with biological targets. This compound is valuable in research involving antimicrobial, anticancer, and anti-inflammatory studies.
2086-86-4 structure
Product Name:4-Hydroxybenzyl Isothiocyanate
4-Hydroxybenzyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-(isothiocyanatomethyl)-
- 4-Hydroxybenzyl Isothiocyanate
- 4-(isothiocyanatomethyl)phenol
- 4-Isothiocyanatomethyl-phenol
- 4-Oxy-benzylisothiocyanat
- 4-Oxy-benzylsenfoel
- para-Hydroxybenzyl isothiocyanate
- Phenol,4-(isothiocyanatomethyl)
- p-hydroxy-benzyl-isothiocyanate
- Sinalbinsenfoel
- DTXSID20174974
- FT-0669414
- J-013690
- 318HJ2034L
- 4-(Isothiocyanatomethyl)-Phenol
- SCHEMBL41756
- HYDROXYBENZYL ISOTHIOCYANATE, P-
- p-hydroxybenzyl isothiocyanate
- 4-(Isothiocyanatomethyl)phenol, 9CI
- UNII-318HJ2034L
- 2086-86-4
- PD121712
- CHEBI:178135
- AKOS006278917
- BDBM50104730
- Phenol, 4-(isothiocyanatomethyl)-
- CHEMBL3593946
- 4-Isothiocyanatomethyl-phenol; p-Hydroxybenzyl Ester Isothiocyanic Acid; 4-(Isothiocyanatomethyl)phenol; p-Hydroxybenzyl Isocyanate; p-Hydroxybenzyl Isothiocyanate;
- DTXCID4097465
- DB-295372
-
- Inchi： 1S/C8H7NOS/c10-8-3-1-7(2-4-8)5-9-6-11/h1-4,10H,5H2
- InChI Key： ATKWJXUJUNLTFU-UHFFFAOYSA-N
- SMILES： S=C=NCC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 165.02500
- Monoisotopic Mass: 165.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- PSA: 64.68000
- LogP: 1.99500
4-Hydroxybenzyl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Hydroxybenzyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H829680-100mg |
4-Hydroxybenzyl Isothiocyanate |
2086-86-4 | 100mg |
$ 228.00 | 2023-09-07 | ||
| TRC | H829680-500mg |
4-Hydroxybenzyl Isothiocyanate |
2086-86-4 | 500mg |
$ 850.00 | 2023-09-07 | ||
| TRC | H829680-1g |
4-Hydroxybenzyl Isothiocyanate |
2086-86-4 | 1g |
$1510.00 | 2023-05-18 | ||
| TRC | H829680-2.5g |
4-Hydroxybenzyl Isothiocyanate |
2086-86-4 | 2.5g |
$2899.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69078-5mg |
4-Hydroxybenzyl isothiocyanate |
2086-86-4 | 98% | 5mg |
￥1114.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69078-10mg |
4-Hydroxybenzyl isothiocyanate |
2086-86-4 | 98% | 10mg |
￥2116.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69078-25mg |
4-Hydroxybenzyl isothiocyanate |
2086-86-4 | 98% | 25mg |
￥4300.00 | 2022-04-26 | |
| A2B Chem LLC | AB18800-100mg |
Phenol, 4-(isothiocyanatomethyl)- |
2086-86-4 | 100mg |
$343.00 | 2024-04-20 | ||
| A2B Chem LLC | AB18800-500mg |
Phenol, 4-(isothiocyanatomethyl)- |
2086-86-4 | 500mg |
$947.00 | 2024-04-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210085-100mg |
4-Hydroxybenzyl Isothiocyanate, |
2086-86-4 | ≥96% | 100mg |
￥2858.00 | 2023-09-05 |
4-Hydroxybenzyl Isothiocyanate Related Literature
-
Nadja F?rster,Inga Mewis,Hansruedi Glatt,Michael Haack,Regina Brigelius-Flohé,Monika Schreiner,Christian Ulrichs Food Funct. 2016 7 4660
-
Eman Maher Zahran,Soad A. Mohamad,Ramadan Yahia,Ahmed M. Badawi,Ahmed M. Sayed,Usama Ramadan Abdelmohsen Food Funct. 2022 13 11083
-
C. G. Daubney,G. E. W. Sexton Analyst 1950 75 305
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